(E)-10-[2-(7-carboxyheptyl)-5,6-dihexylcyclohex-3-en-1-yl]dec-9-enoic acid

• Molecular Formula: C36H64O4
• Molecular Weight: 560.9 g/mol
• IUPAC Name: (E)-10-[2-(7-carboxyheptyl)-5,6-dihexylcyclohex-3-en-1-yl]dec-9-enoic acid
• InChI: InChI=1S/C36H64O4/c1-3-5-7-17-23-31-29-30-32(24-18-13-12-16-22-28-36(39)40)34(33(31)25-19-8-6-4-2)26-20-14-10-9-11-15-21-27-35(37)38/h20,26,29-34H,3-19,21-25,27-28H2,1-2H3,(H,37,38)(H,39,40)/b26-20+
• InChI Key: CIRMGZKUSBCWRL-LHLOQNFPSA-N
• Isomeric SMILES: CCCCCCC1C=CC(C(C1CCCCCC)/C=C/CCCCCCCC(=O)O)CCCCCCCC(=O)O
• Canonical SMILES: CCCCCCC1C=CC(C(C1CCCCCC)C=CCCCCCCCC(=O)O)CCCCCCCC(=O)O

Description

The compound "(E)-10-[2-(7-carboxyheptyl)-5,6-dihexylcyclohex-3-en-1-yl]dec-9-enoic acid" is a structurally complex fatty acid derivative featuring a cyclohexene ring substituted with dihexyl chains and a 7-carboxyheptyl group. Notably, the 7-carboxyheptyl moiety is a hallmark of radicals generated via singlet oxygen (¹O₂)-mediated oxidation, as observed in oleic acid under flavin mononucleotide (FMN) photosensitization .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues in Lipid Peroxidation

The compound shares key features with oxidation products of oleic acid, such as 9-hydroperoxy-10-octadecenoic acid and the 7-carboxyheptyl radical. These species arise via ¹O₂-mediated ene reactions, where singlet oxygen attacks double bonds to form hydroperoxides, which decompose into carboxyalkyl radicals (e.g., 7-carboxyheptyl) in the presence of ferrous ions . Comparative structural analysis:

Compound	Key Structural Features	Role in Oxidation Pathways
Target Compound	Cyclohexenyl core, 7-carboxyheptyl group, dec-9-enoic acid tail	Likely intermediate in lipid peroxidation; structural similarity to radical precursors
9-Hydroperoxy-10-octadecenoic acid	Oleic acid backbone with hydroperoxy group at C9	Precursor to 7-carboxyheptyl radical via Fe²⁺-catalyzed decomposition
7-Carboxyheptyl Radical	Terminal carboxylic acid on a heptyl chain	End-product of oleic acid oxidation; implicated in oxidative stress
Oleic Acid	Monounsaturated C18 fatty acid (cis-9 double bond)	Substrate for ¹O₂-mediated peroxidation and radical formation

Inhibitors of Radical Formation: Phenolic Compounds

Phenolic acids like caffeic acid (CA), ferulic acid, and gallic acid inhibit 7-carboxyheptyl radical formation by dual mechanisms: (1) quenching FMN's excited state (reducing ¹O₂ generation) and (2) scavenging ¹O₂ directly . Non-phenolic compounds (e.g., quinic acid) lack these effects, underscoring the necessity of a phenol moiety.

Table 1: Inhibition Efficacy of Phenolic Compounds on 7-Carboxyheptyl Radical Formation

Compound	Inhibition Mechanism	% Reduction in Radical Formation	Key Structural Feature
Caffeic Acid (CA)	Quenches FMN* and scavenges ¹O₂	~70%	Catechol (ortho-dihydroxy)
Ferulic Acid	Scavenges ¹O₂	Significant (exact % not reported)	Methoxy-substituted phenol
Gallic Acid	Scavenges ¹O₂	Significant	Trihydroxybenzoic acid
4-Hydroxybenzoic Acid	Weak scavenger	Moderate	Single phenolic hydroxyl
Quinic Acid	No inhibition	0%	Cyclohexanecarboxylic acid

Mechanistic Divergence from Non-Inhibitory Compounds

Compounds lacking phenolic groups (e.g., benzoic acid, p-anisic acid) fail to inhibit radical formation due to their inability to interact with ¹O₂ or FMN's excited state.

Research Findings and Implications

FMN photosensitization generates ¹O₂, which initiates lipid peroxidation .

Structural Determinants of Reactivity : The cyclohexenyl and unsaturated carboxylic acid groups may enhance susceptibility to oxidative cleavage, similar to oleic acid’s decomposition into 7-carboxyheptyl radicals .

Inhibitor Design: Phenolic acids with ortho-dihydroxy configurations (e.g., CA) exhibit superior inhibition due to enhanced ¹O₂ scavenging and FMN quenching .